6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol

• IUPAC Name: 6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol
• InChI: InChI=1S/C20H21N3O/c24-19-9-7-15-10-18(8-6-16(15)11-19)21-12-17-13-22-23-20(17)14-4-2-1-3-5-14/h1-5,7,9,11,13,18,21,24H,6,8,10,12H2,(H,22,23)
• InChI Key: YCKIUQTYJLWMQM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1NCC3=C(NN=C3)C4=CC=CC=C4)C=CC(=C2)O
• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol

Description

6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound has been found to possess several interesting properties that make it a promising candidate for various scientific research applications.

Mechanism of Action

Further research is needed to fully elucidate the mechanism of action of 6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol, which could lead to the discovery of new therapeutic targets.
4. Clinical Trials: Clinical trials are needed to determine the safety and efficacy of 6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol in humans, which could lead to its eventual approval for clinical use.
Conclusion:
In conclusion, 6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol is a promising compound that has generated significant interest in the scientific community due to its potential therapeutic applications. Further research is needed to fully elucidate its mechanism of action and determine its safety and efficacy in humans.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol in lab experiments include its potent anti-cancer, neuroprotective, and vasodilatory properties. However, the limitations of using this compound in lab experiments include its complex synthesis process, high cost, and potential toxicity.

Future Directions

There are several future directions that can be explored in the scientific research of 6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol. Some of the most promising future directions include:
1. Development of Novel Therapeutic Agents: The development of novel therapeutic agents based on the structure of 6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol could lead to the discovery of new drugs for the treatment of various diseases.
2. Optimization of Synthesis Process: The optimization of the synthesis process of 6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol could lead to the development of a more cost-effective and efficient method for producing this compound.
3. Elucidation of

Synthesis Methods

The synthesis of 6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol involves a multi-step process that requires specialized equipment and expertise. The most commonly used method involves the reaction of 5-phenyl-1H-pyrazole-4-carbaldehyde with 2-(aminomethyl)-5,6,7,8-tetrahydronaphthalen-1-ol in the presence of a suitable catalyst.

Scientific Research Applications

The potential applications of 6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol in scientific research are vast and varied. This compound has been found to possess several interesting properties that make it a promising candidate for various therapeutic applications. Some of the most promising scientific research applications of this compound include:
1. Cancer Research: 6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol has been found to possess potent anti-cancer properties. It works by inhibiting the growth and proliferation of cancer cells, thereby preventing the spread of cancer.
2. Neuroscience Research: This compound has been found to possess neuroprotective properties, making it a promising candidate for the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
3. Cardiovascular Research: 6-[(5-phenyl-1H-pyrazol-4-yl)methylamino]-5,6,7,8-tetrahydronaphthalen-2-ol has been found to possess vasodilatory properties, making it a promising candidate for the treatment of various cardiovascular disorders such as hypertension and angina.